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Compound of Interest

Compound Name: Ammonium molybdate

Cat. No.: B1670391

An In-depth Technical Guide to the Physical and Chemical Properties of Ammonium
Molybdate Tetrahydrate

Introduction

Ammonium molybdate tetrahydrate, systematically known as ammonium heptamolybdate
tetrahydrate, is an inorganic compound with the chemical formula (NH4)sM07024-4H20.[1][2][3]
It is a white crystalline solid that serves as a crucial source of molybdenum in various
applications.[1][4][5][6][7] This compound is widely utilized as an analytical reagent for the
determination of phosphates, silicates, and arsenates, in the production of molybdenum metal
and ceramics, and as a catalyst in the petrochemical industry.[4][6][7][8][9][10] Its utility also
extends to agriculture as a fertilizer additive and in cryo-negative staining for visualizing
particles in biochemistry.[4][6][7][10][11] This technical guide provides a comprehensive
overview of its physical and chemical properties, supported by experimental methodologies
and visual representations of its chemical behavior.

Physical Properties

Ammonium molybdate tetrahydrate presents as a colorless to white or slightly yellowish-
green crystalline solid.[1][5][12][13] It is odorless and its aqueous solution is weakly acidic.[1]
[14] A summary of its key physical properties is presented in Table 1.

Table 1: Physical Properties of Ammonium Molybdate Tetrahydrate
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Property Value

Molecular Formula (NH4)6M07024-4H20[1][2][10]

Molecular Weight 1235.86 g/mol [11][12][15]

Appearance White to light green, crystalline solid[1][5][12]

Density 2.498 g/cm3 at 20-25 °C[4][71[8][12][15]

Metting Point Decom-pos-es, starts losing water of
crystallization at ~90 °C[12][14][15]

Boiling Point Decomposes at 190 °C[7][8][12][14]

Bulk Density ~800 kg/m 3[2][15]

pH 5.0 - 5.5 (50 g/L in H20 at 20 °C)[1][15][16]

Chemical Properties

The chemical behavior of ammonium molybdate tetrahydrate is characterized by its solubility,
stability, and thermal decomposition pathway.

Solubility

Ammonium molybdate tetrahydrate is soluble in water, with a reported solubility of 400 g/L at
20 °C.[8][11][15] It is insoluble in alcohol and acetone.[4][8][14] The dissolution in water can
lead to the formation of various polyoxomolybdate species, with the distribution being
dependent on pH and concentration.[17] To enhance solubility, the addition of about 10%
ammonia to the aqueous solution can be beneficial, as the loss of ammonia from the solution
can lead to the formation of less soluble molybdic acid.[17]

Table 2: Solubility Data
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Solvent Solubility

Water 400 g/L (at 20 °C)[8][11][15]
Alcohol Insoluble[4][8][11]

Acetone Insoluble[14]

Acids Soluble[4][14]

Bases Soluble[14]

Stability and Reactivity

Ammonium molybdate tetrahydrate is a stable compound under normal conditions.[2][4][8]
However, it is incompatible with strong acids and strong oxidizing agents.[4][8] In air, it is prone
to weathering, which can lead to the loss of crystal water and some ammonia.[14] Acidic
solutions of ammonium molybdate react to form molybdic acid and an ammonium salt.[18][19]

Thermal Decomposition

The thermal decomposition of ammonium molybdate tetrahydrate is a multi-step process that
ultimately yields molybdenum trioxide (MoOs).[3][14][20] The decomposition begins with the
loss of water of crystallization at around 90-100 °C.[14] This is followed by a series of steps
involving the release of both ammonia and water, leading to the formation of various
ammonium molybdate intermediates before the final product is obtained at temperatures
above 340 °C.[3][14][21] The exact intermediate phases and decomposition temperatures can
be influenced by the heating rate and the surrounding atmosphere (e.g., air, inert gas).[20][22]

The stepwise decomposition has been reported to proceed through intermediates such as
ammonium octamolybdate ((NH4)aMo0sO26) and other polymolybdates.[3][20]
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Synthesis
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Caption: Synthesis of Ammonium Molybdate Tetrahydrate.
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Caption: Thermal Decomposition Pathway of Ammonium Molybdate Tetrahydrate.
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Experimental Protocols

The characterization of ammonium molybdate tetrahydrate involves various analytical
techniques to determine its physical and chemical properties.

Thermogravimetric Analysis-Differential Scanning
Calorimetry (TGA-DSC)

This method is employed to study the thermal decomposition of the compound.

o Objective: To determine the temperature ranges of decomposition and the associated mass
loss and thermal effects (endothermic or exothermic).

o Methodology: A small, precisely weighed sample of ammonium molybdate tetrahydrate is
placed in a crucible within the TGA-DSC instrument. The sample is heated at a constant rate
(e.g., 10 °C/min) over a specified temperature range (e.g., 30-600 °C) under a controlled
atmosphere (e.g., air or nitrogen).[14] The instrument continuously records the sample's
weight and the heat flow to or from the sample as a function of temperature. The resulting
thermogram (TG curve) shows the mass loss at each decomposition step, while the DSC
curve indicates the thermal nature of these transitions.

X-ray Diffraction (XRD)

XRD is used to identify the crystalline phases of the material and its decomposition products.

o Objective: To determine the crystal structure of the initial compound and identify the
intermediate and final products of thermal decompaosition.

o Methodology: A powdered sample of the material is exposed to a monochromatic X-ray
beam. The X-rays are diffracted by the crystalline lattice of the sample at specific angles. A
detector measures the intensity of the diffracted X-rays as a function of the diffraction angle
(20). The resulting diffraction pattern is a fingerprint of the crystalline material and can be
compared to standard diffraction databases (e.g., JCPDS) for phase identification. In-situ
XRD involves performing the analysis while the sample is being heated to observe phase
transformations in real-time.[20]

Solubility Determination
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The solubility of ammonium molybdate tetrahydrate in water can be determined using the
isothermal equilibrium method.

e Objective: To quantify the maximum amount of the compound that can dissolve in a given
amount of solvent at a specific temperature.

» Methodology: An excess amount of ammonium molybdate tetrahydrate is added to a
known volume of deionized water in a sealed container. The mixture is agitated (e.g., using a
magnetic stirrer) in a constant temperature bath (e.g., at 20 °C) for a sufficient period to
ensure that equilibrium is reached. After settling, an aliquot of the supernatant saturated
solution is carefully withdrawn, filtered, and its concentration is determined by a suitable
analytical method. This could involve gravimetric analysis (evaporating the solvent and
weighing the residue) or a spectroscopic technique.

Conclusion

Ammonium molybdate tetrahydrate is a compound of significant industrial and scientific
importance. Its well-defined physical properties and predictable chemical behavior, particularly
its solubility and thermal decomposition, are fundamental to its diverse applications. The
experimental protocols outlined provide a basis for the quality control and further research of
this versatile material, ensuring its effective use in scientific and industrial settings.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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BENGHE Foundational & Exploratory

Check Availability & Pricing

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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